Cas no 320740-33-8 (Benzoic acid, 3-bromo-4-methyl-2-nitro-, methyl ester)

• Product Name: Benzoic acid, 3-bromo-4-methyl-2-nitro-, methyl ester
• CAS No: 320740-33-8
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 1449849
• PubChem ID: 85781420
• Update Time: 2025-04-20

Benzoic acid, 3-bromo-4-methyl-2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-4-methyl-2-nitro-, methyl ester
• MFCD28745256
• 3-Bromo-4-methyl-2-nitro-benzoic acid methyl ester
• 320740-33-8
• SY320599
• Methyl 3-bromo-4-methyl-2-nitrobenzoate
• DTXSID501281606

• Inchi： 1S/C9H8BrNO4/c1-5-3-4-6(9(12)15-2)8(7(5)10)11(13)14/h3-4H,1-2H3
• InChI Key： CNRZAPHTDRGVDW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)OC)C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.96364
• Monoisotopic Mass: 272.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44